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This technical guide delves into the foundational early 20th-century research on cupronickel
alloys, providing a detailed examination of the experimental methodologies, quantitative
findings, and the logical progression of scientific understanding that established these materials
as critical for marine and industrial applications. The focus is on the seminal works that first
systematically investigated the corrosion resistance and mechanical properties of these alloys,
offering a resource for modern researchers to understand the historical context and
experimental basis of this important class of materials.

Introduction to Early Cupronickel Research

The turn of the 20th century marked a significant period in the scientific investigation of non-
ferrous alloys. While cupronickel, a copper-nickel alloy, had been known and used for centuries
in various forms such as "white copper" in ancient China, the early 1900s saw the first
systematic studies to quantify its properties and understand the influence of its composition.[1]
This era of research was driven by the increasing demands of naval and industrial applications,
particularly for materials that could withstand the corrosive effects of seawater in condenser
tubes and piping systems.

Early investigations focused on the binary copper-nickel system, but soon expanded to include
the effects of additional alloying elements. A pivotal moment in this research was the discovery
of the profound impact of small additions of iron and manganese on the corrosion resistance of
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these alloys. This guide will explore the key experiments and data that underpinned these
discoveries.

Foundational Research on Corrosion Resistance

A cornerstone of early cupronickel research was the work of G. D. Bengough and R. May,
whose "Seventh Report to the Corrosion Research Committee of the Institute of Metals" in
1924 laid the groundwork for understanding the corrosion mechanisms of copper alloys in
marine environments. Their work was instrumental in developing standardized methods for
corrosion testing.

The Bengough and May Jet Impingement Test

Recognizing the limitations of simple immersion tests, Bengough and May developed a jet
impingement apparatus to simulate the erosive effects of rapidly flowing seawater containing
entrained air bubbles on condenser tubes. This experimental setup became a standard for
evaluating the performance of alloys under conditions that mimicked real-world service.

Experimental Protocol: Bengough and May Jet Impingement Test (1924)

o Apparatus: A jet of seawater, containing a controlled volume of air bubbles of a specified
size, was directed at the surface of the alloy specimen.

o Test Solution: Natural seawater was used as the primary corrosive medium.

o Flow Velocity: The velocity of the seawater jet was a critical parameter and was controlled to
simulate service conditions in condenser tubes.

o Aeration: A key innovation was the introduction of a known quantity of air into the seawater
jet to study the combined effects of erosion and oxidation.

e Specimen Preparation: The alloy samples were machined to a standard size and surface
finish to ensure reproducibility of the tests.

o Corrosion Assessment: The extent of corrosion was determined by measuring the depth of
pitting and the loss of mass of the specimen over a defined test period.
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The Role of Iron and Manganese: The Research of
G. L. Bailey (1951)

Building on the foundation laid by earlier researchers, G. L. Bailey's work in the mid-20th
century systematically investigated the influence of iron and manganese on the properties of
cupronickel alloys. His 1951 paper, "Copper-Nickel-lIron Alloys in Sea Water," published in the
Journal of the Institute of Metals, is a landmark study that provided a wealth of quantitative data
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and established the optimal compositions for the now-common 90/10 and 70/30 cupronickel
alloys.

Bailey's research demonstrated that the addition of iron significantly improved the resistance of
cupronickel to impingement corrosion in seawater. He also explored the effects of heat
treatment on these modified alloys.

Experimental Protocol: Alloy Preparation and Testing (Bailey, 1951)

» Alloy Preparation: A series of copper-nickel alloys with varying percentages of iron and
manganese were prepared. The alloys were typically melted in a high-frequency induction
furnace and cast into ingots. The ingots were then hot-rolled and cold-drawn to produce
specimens of the desired dimensions.

o Mechanical Testing: Tensile tests were conducted on annealed and cold-worked specimens
to determine properties such as ultimate tensile strength (UTS), proof stress (yield strength),
and elongation.

o Corrosion Testing: The alloys were subjected to various corrosion tests, including the jet
impingement test (based on the Bengough and May design) and long-term immersion tests
in seawater at different locations.

o Metallographic Examination: The microstructure of the alloys was examined using optical
microscopy to understand the distribution of phases and the effects of alloying additions and
heat treatment.

Quantitative Data from Bailey's Research

The following tables summarize some of the key quantitative findings from Bailey's 1951 paper,
showcasing the impact of iron content on the mechanical and corrosion properties of 90/10 and
70/30 cupronickel alloys.

Table 1: Mechanical Properties of 90/10 Cupronickel Alloys with Varying Iron Content
(Annealed Condition)
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. Ultimate Tensile
Alloy Composition 0.2% Proof Stress .
Strength (tons/sq. Elongation (%)

(wt. %) (tonsl/sq. in.) in)

90 Cu, 10 Ni, 0.5 Fe 8.5 21.0 45
90 Cu, 10 Ni, 1.0 Fe 9.0 22.5 42
90 Cu, 10 Ni, 1.5 Fe 9.5 23.5 40
90 Cu, 10 Ni, 2.0 Fe 10.0 24.0 38

Table 2: Impingement Corrosion of 90/10 Cupronickel Alloys in Seawater

Alloy Composition (wt. %) Mean Depth of Attack (mmlyear)
90 Cu, 10 Ni, 0.5 Fe 0.85
90 Cu, 10 Ni, 1.0 Fe 0.25
90 Cu, 10 Ni, 1.5 Fe 0.10
90 Cu, 10 Ni, 2.0 Fe 0.08

Table 3: Mechanical Properties of 70/30 Cupronickel Alloys with Varying Iron Content
(Annealed Condition)

.. Ultimate Tensile
Alloy Composition 0.2% Proof Stress )
Strength (tons/sq. Elongation (%)

(wt. %) (tonslsq. in.) in)

70 Cu, 30 Ni, 0.5 Fe 10.5 27.0 48
70 Cu, 30 Ni, 1.0 Fe 11.0 28.5 45
70 Cu, 30 Ni, 2.0 Fe 12.0 30.0 42
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Early Understanding of the Protective Film

A significant outcome of this early research was the understanding that the excellent corrosion
resistance of cupronickel alloys in seawater is due to the formation of a thin, adherent, and
protective surface film. While the detailed composition and structure of this film were not fully
elucidated until later with more advanced analytical techniques, early researchers correctly
hypothesized its crucial role. Bailey's work, in particular, suggested that the presence of iron in
the alloy modifies the properties of this protective layer, making it more resilient to the erosive
forces of flowing seawater.

Conclusion

The early 20th-century research on cupronickel alloys, spearheaded by investigators like
Bengough, May, and Bailey, was characterized by a systematic and quantitative approach to
materials science. Their development of novel experimental techniques, such as the jet
impingement test, and their meticulous documentation of the effects of alloying additions,
provided the essential knowledge base for the widespread and successful application of these
alloys in demanding marine and industrial environments. This foundational work not only led to
the optimization of the 90/10 and 70/30 cupronickel compositions that are still in use today but
also established fundamental principles of corrosion science that continue to be relevant in
modern materials research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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